Cas no 4299-06-3 (1,2-Benzisothiazol-3(2H)-one,2-ethyl-)

1,2-Benzisothiazol-3(2H)-one,2-ethyl- structure
4299-06-3 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,2-ethyl-
CAS No:4299-06-3
MF:C9H9NOS
MW:179.238860845566
CID:333528
PubChem ID:337889
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one,2-ethyl-
    • BDBM50435393
    • NCI60_003247
    • 4299-06-3
    • CHEMBL1996492
    • NSC-357895
    • SCHEMBL3143600
    • NSC357895
    • 2-ethyl-1,2-benzothiazol-3-one
    • DTXSID90320320
    • Inchi: 1S/C9H9NOS/c1-2-10-9(11)7-5-3-4-6-8(7)12-10/h3-6H,2H2,1H3
    • InChI Key: RTMDCQYUXWCPQG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(N1CC)=O

Computed Properties

  • Exact Mass: 179.04057
  • Monoisotopic Mass: 179.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Density: 1.252
  • Boiling Point: 306.6°Cat760mmHg
  • Flash Point: 139.3°C
  • Refractive Index: 1.621
  • PSA: 20.31
  • LogP: 2.08290
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